Cas no 2248365-25-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate
• CAS No: 2248365-25-3
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 6462024
• PubChem ID: 165973996
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248365-25-3
• EN300-6514748
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C15H10N2O5/c18-13-9-3-1-2-4-10(9)14(19)17(13)22-15(20)11-7-21-16-12(11)8-5-6-8/h1-4,7-8H,5-6H2
• InChI Key： FXKJKRBIQFLPHT-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C2CC2)=N1

Computed Properties

• Exact Mass: 298.05897142g/mol
• Monoisotopic Mass: 298.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate (CAS No. 2248365-25-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate (CAS No. 2248365-25-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both isoindole and oxazole moieties, makes it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and emerging trends in its utilization, aligning with current industry demands for innovative bioactive compounds.

One of the key structural features of this compound is the presence of a cyclopropyl group attached to the oxazole ring, which enhances its stability and bioavailability. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, particularly in the development of kinase inhibitors and antimicrobial agents. The 1,3-dioxo-isoindole segment further contributes to its reactivity, enabling diverse functionalization for targeted applications.

In recent years, the demand for small-molecule modulators and bioactive intermediates has surged, driven by advancements in precision medicine and sustainable agriculture. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate aligns with these trends, as its scaffold is amenable to modifications that can address specific biological targets. For instance, its potential in crop protection formulations has been investigated due to its low environmental persistence and selective activity.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization and esterification processes. Optimizing its production has been a focus for chemists, particularly in achieving high yields while minimizing by-products. Green chemistry principles, such as solvent-free reactions or catalytic methods, are increasingly applied to its synthesis, reflecting the industry's shift toward sustainable chemical manufacturing.

From a commercial perspective, CAS No. 2248365-25-3 is gaining traction in niche markets, especially among suppliers specializing in high-purity research chemicals. Its applications extend to proteomics and chemical biology, where it serves as a building block for probe molecules. Analytical techniques like HPLC and NMR are critical for verifying its purity, ensuring compliance with stringent research standards.

Looking ahead, the versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-4-carboxylate positions it as a candidate for further exploration in drug repurposing and material innovation. As computational tools like AI-driven molecular modeling accelerate compound screening, its derivatives may unlock novel therapeutic pathways. Stakeholders in academia and industry are encouraged to monitor its development, given its alignment with global priorities such as healthcare sustainability and green chemistry.